Cas no 94231-45-5 (1,3-Dioxepin,2-(2,6-dimethyl-1,5-heptadien-1-yl)-4,7-dihydro-)

• Product Name: 1,3-Dioxepin,2-(2,6-dimethyl-1,5-heptadien-1-yl)-4,7-dihydro-
• CAS No: 94231-45-5
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 813681
• PubChem ID: 11971343
• Update Time: 2025-04-19

1,3-Dioxepin,2-(2,6-dimethyl-1,5-heptadien-1-yl)-4,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxepin,2-(2,6-dimethyl-1,5-heptadien-1-yl)-4,7-dihydro-
• 2-(2,6-dimethyl-1,5-heptadienyl)-4,7-dihydro-1,3-dioxepin
• 2-(2,6-dimethylhepta-1,5-dienyl)-4,7-dihydro-1,3-dioxepine
• EINECS 303-862-9
• 94231-45-5

• Inchi： 1S/C14H22O2/c1-12(2)7-6-8-13(3)11-14-15-9-4-5-10-16-14/h4-5,7,11,14H,6,8-10H2,1-3H3/b13-11+
• InChI Key： BNAWNFPQBMZJHA-ACCUITESSA-N
• SMILES： O1CC=CCOC1/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 222.16198
• Monoisotopic Mass: 222.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 3.6

Experimental Properties

• Density: 0.976
• Boiling Point: 294.2°Cat760mmHg
• Flash Point: 139.6°C
• Refractive Index: 1.519